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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde-d1

Cat. No.: B099111 Get Quote

Disclaimer: This document provides a detailed safety guide for 4-Methoxybenzaldehyde-d1.

Specific safety data for the deuterated form is limited; therefore, this guide is largely based on

the safety data sheet (SDS) for the non-deuterated analogue, 4-Methoxybenzaldehyde (CAS

No. 123-11-5). The toxicological properties of the deuterated compound have not been fully

investigated.[1][2] Researchers and scientists should handle this compound with care, adhering

to the safety precautions outlined below.

Chemical Identification and Physical Properties
4-Methoxybenzaldehyde-d1 is the deuterated form of 4-Methoxybenzaldehyde, an organic

compound widely used in the fragrance and flavor industry.[3] It consists of a benzene ring

substituted with a formyl group and a methoxy group.[3]

Table 1: Physical and Chemical Properties of 4-Methoxybenzaldehyde
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Property Value Source

Molecular Formula C₈H₈O₂ [1][4]

Molecular Weight 136.15 g/mol [4]

Appearance Clear liquid [1][2]

Odor
Odorless to a sweet, floral,

aniseed-like aroma
[1][2][3][4]

Melting Point -1 °C / 30.2 °F [1][2]

Boiling Point 248 - 249 °C / 478.4 - 480.2 °F [1][2]

Flash Point 116 °C / 240.8 °F (closed cup) [1][2][4]

Density 1.119 g/cm³ at 25 °C (77 °F)

Water Solubility 2 g/L at 20 °C (68 °F) [1][2]

Vapor Density 4.7 (Air = 1.0) [1][2][4]

Vapor Pressure 1.5 mbar @ 74.7 °C [1][2]

Autoignition Temperature 225 °C / 437 °F [2]

Explosion Limits
Lower: 1.4 Vol%, Upper: 5.3

vol %
[1][2]

Hazard Identification and Classification
This chemical is classified as having chronic aquatic toxicity (Category 3) and is suspected of

damaging fertility or the unborn child (Reproductive toxicity, Category 2).[1][5] It is harmful to

aquatic life with long-lasting effects.[1][5]

Table 2: GHS Hazard Statements
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Code Statement

H361
Suspected of damaging fertility or the unborn

child.[5]

H412
Harmful to aquatic life with long lasting effects.

[1][5]

Toxicological Information
The toxicological properties of 4-Methoxybenzaldehyde have not been fully investigated.[2]

However, available data on the non-deuterated form provides insight into its potential health

effects.

Table 3: Acute Toxicity Data for 4-Methoxybenzaldehyde

Exposure Route Endpoint Value Species

Oral LD50 3210 mg/kg Rat[2]

Dermal LD50 >5000 mg/kg Rabbit[2]

Inhalation LC50 >0.32 mg/L/7h Rat[2]

Key Health Effects:

Irritation: May cause skin and eye irritation.[6]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[6]

Ingestion: May be harmful if swallowed.[6]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[2]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited in the safety data sheets are not

provided within the documents themselves. The LD50 and LC50 values are standard

toxicological metrics determined through acute toxicity studies. These studies typically involve
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administering the substance to laboratory animals (e.g., rats, rabbits) via different exposure

routes and observing the mortality rate over a specified period. The reported values represent

the dose or concentration that is lethal to 50% of the test population.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[2][6][7]

Ensure adequate ventilation in the work area.[1][2][6]

Avoid contact with skin, eyes, and clothing.[1][6]

Do not ingest or inhale.[1]

Keep away from food, drink, and animal feedingstuffs.[7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

Store locked up.[5]

Protect from air and sunlight/UV radiation as it may cause decomposition.[2][7]

Store below +30°C.[5]

Emergency and First-Aid Procedures
In case of exposure, follow these first-aid measures immediately.

First-Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1][2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a physician or

poison control center immediately.[1][2][8][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[1][2][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[1][2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1][2][6]

Visual Safety Guides
The following diagrams illustrate key safety workflows for handling 4-Methoxybenzaldehyde-
d1.
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Personal Protective Equipment (PPE) Workflow

Handling 4-Methoxybenzaldehyde-d1

Ensure Adequate Ventilation

Wear Chemical Resistant Gloves
(e.g., Butyl Rubber)

Wear Safety Goggles
with Side Shields

Wear Lab Coat

Use Respirator if
Ventilation is Inadequate

Proceed with Experiment

Ventilation is adequate

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First-Aid Response Protocol

First-Aid Response Protocol

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water
for 15 mins

Rinse with water for 15 mins,
including under eyelids Move to fresh air Clean mouth, drink plenty of water

Seek Medical Attention

If irritation persists If symptoms occur

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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